Cas no 61549-11-9 (Benzeneoctanol, 3-(acetyloxy)-)

Benzeneoctanol, 3-(acetyloxy)- structure
61549-11-9 structure
Product Name:Benzeneoctanol, 3-(acetyloxy)-
CAS No:61549-11-9
MF:C16H24O3
MW:264.359965324402
CID:475257
PubChem ID:18426523
Update Time:2025-04-19

Benzeneoctanol, 3-(acetyloxy)- Chemical and Physical Properties

Names and Identifiers

    • Benzeneoctanol, 3-(acetyloxy)-
    • [3-(8-hydroxyoctyl)phenyl] acetate
    • 3-(8-HYDROXYOCTYL)PHENYL ACETATE
    • 61549-11-9
    • SCHEMBL7608883
    • DTXSID00593669
    • Inchi: 1S/C16H24O3/c1-14(18)19-16-11-8-10-15(13-16)9-6-4-2-3-5-7-12-17/h8,10-11,13,17H,2-7,9,12H2,1H3
    • InChI Key: IBDIMQRWIUAJMH-UHFFFAOYSA-N
    • SMILES: OCCCCCCCCC1C=CC=C(C=1)OC(C)=O

Computed Properties

  • Exact Mass: 264.17262
  • Monoisotopic Mass: 264.17254462g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 10
  • Complexity: 240
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.2
  • Topological Polar Surface Area: 46.5Ų

Experimental Properties

  • PSA: 46.53
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